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Compound of Interest

Compound Name: MI 63

Cat. No.: B1677117 Get Quote

Due to the ambiguity of the identifier "MI 63," this guide provides safety protocols for several

potential substances that researchers, scientists, and drug development professionals may

encounter. It is crucial to identify the exact chemical and its corresponding CAS number from

the manufacturer's label and Safety Data Sheet (SDS) before handling. This document

provides essential safety and logistical information for three possibilities: a chemical toxin (MI-

192), a radioactive material (Nickel-63), and a research compound (Anti-inflammatory agent

63).

MI-192 (CAS No. 1415340-63-4)
MI-192 is a selective histone deacetylase (HDAC) inhibitor.[1] It is classified as harmful if

swallowed and very toxic to aquatic life with long-lasting effects.[2]

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against chemical exposure. The following table

summarizes the required PPE for handling MI-192.
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Body Part PPE Specification Purpose

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles. A face shield should

be worn if there is a splash

hazard.

Protects against splashes of

the chemical which could

cause eye irritation or damage.

Hands Disposable nitrile gloves.

Prevents skin contact with the

chemical. Gloves should be

changed regularly and

immediately if contaminated,

torn, or punctured.

Body
A lab coat or a disposable

gown.

Protects skin and personal

clothing from contamination.

Respiratory

Use in a well-ventilated area. A

respirator may be required for

operations that generate dust

or aerosols. Consult your

institution's Environmental

Health and Safety (EHS) office

for respirator selection.

Prevents inhalation of the

chemical, which is harmful.

Operational Plan
A clear operational plan ensures the safe handling of MI-192 from receipt to disposal.

1.2.1. Handling

Always handle MI-192 in a well-ventilated area, preferably within a chemical fume hood.[3]

Avoid inhalation of dust or vapors.[3]

Prevent contact with skin and eyes.[3]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_Anti_inflammatory_Agent_63.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_Anti_inflammatory_Agent_63.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_Anti_inflammatory_Agent_63.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_Anti_inflammatory_Agent_63.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash hands thoroughly after handling.[2]

1.2.2. Storage

Keep the container tightly sealed.

Store in a cool, well-ventilated area.

Disposal Plan
Contaminated waste must be disposed of as hazardous waste.

Solid Waste: Collect all solid waste contaminated with MI-192 (e.g., gloves, weigh boats,

paper towels) in a designated, labeled hazardous waste container.

Liquid Waste: Collect liquid waste in a compatible, labeled hazardous waste container.

Disposal: Dispose of contents and container to an approved waste disposal plant.[2] Contact

your institution's EHS office to schedule a pickup for the waste.

Nickel-63 (Ni-63)
Nickel-63 is a radioactive isotope that emits low-energy beta particles.[4] While the external

radiation hazard is low, internal deposition is a significant concern.[4]

Personal Protective Equipment (PPE)
The primary goal of PPE when handling Nickel-63 is to prevent contamination.
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Body Part PPE Specification Purpose

Eyes/Face
Safety glasses with side

shields.

Protects eyes from potential

splashes of radioactive

material.

Hands Disposable gloves.

Disposable gloves will

completely stop the beta

particles from Nickel-63.[4]

Change gloves often to

prevent the spread of

contamination.

Body A lab coat.
Protects skin and personal

clothing from contamination.

Operational Plan
Working with radioactive materials requires strict adherence to safety protocols to minimize

exposure.

2.2.1. Handling

Always handle Nickel-63 in designated radioactive material work areas.

Use trays and absorbent paper to contain potential spills.

Survey work areas before, during, and after work with a suitable radiation detector (e.g., a

liquid scintillation counter for wipe tests) to check for contamination.[4][5]

Do not eat, drink, or smoke in areas where radioactive materials are handled.

2.2.2. Storage

Store Nickel-63 in a designated and properly shielded location.

Label all containers with the radioactive symbol, isotope, activity, and date.
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Disposal Plan
Radioactive waste disposal must comply with institutional and regulatory requirements.

Solid Waste: Segregate solid waste contaminated with Nickel-63 into designated radioactive

waste containers.

Liquid Waste: Dispose of liquid waste through the designated sewer disposal program,

adhering to the laboratory's disposal limit (e.g., 3 mCi per month at Princeton University).[5]

Off-Site Disposal: Solid wastes and liquid scintillation wastes are typically disposed of

through an off-site radioactive waste disposal program.[5]

Anti-inflammatory agent 63 (CAS No. 2347694-79-3)
This is a research-grade chemical compound used for its anti-inflammatory properties.[3] While

specific hazard information is limited, it is prudent to handle it with care, following standard

laboratory safety procedures.

Personal Protective Equipment (PPE)
For novel or less-characterized compounds, a conservative approach to PPE is recommended.

Body Part PPE Specification Purpose

Eyes/Face Safety goggles.
Provides protection against

splashes.

Hands
Chemical-resistant gloves

(e.g., nitrile).
Prevents skin contact.

Body A lab coat.
Protects skin and clothing from

contamination.

Operational Plan
The key to safely handling research chemicals is to treat them as potentially hazardous until

more information is available.
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3.2.1. Handling

Always handle the agent in a well-ventilated area, preferably within a chemical fume hood.[3]

Avoid inhalation of dust or vapors.[3]

Prevent contact with skin and eyes.[3]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[3]

3.2.2. Storage

Consult the manufacturer's instructions for specific storage conditions.

Keep the container tightly sealed in a designated storage area.

Disposal Plan
The disposal of a research-grade chemical must be approached systematically.[3]

Hazard Identification: Review the Safety Data Sheet (SDS) to determine the hazard

classification.[3]

Waste Segregation: Do not mix waste with other chemical waste streams unless permitted

by your institution's EHS office.[3] Keep solid and liquid waste separate.[3]

Packaging and Labeling: Use a "Hazardous Waste" label on all waste containers, clearly

identifying the contents with the full chemical name and CAS number.[3]

Final Disposal: Contact your institution's EHS department to schedule a pickup for the waste.

[3]

Experimental Workflow and Safety Procedures
The following diagrams illustrate a general workflow for handling laboratory chemicals and the

logical relationship of safety procedures.
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Caption: General workflow for handling laboratory chemicals.
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Caption: Hierarchy of controls for laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling MI 63].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677117#personal-protective-equipment-for-
handling-mi-63]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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